2-ethoxy-4-{2-[(4-iodophenoxy)acetyl]carbonohydrazonoyl}phenyl 2-chlorobenzoate

• IUPAC Name: [2-ethoxy-4-[(E)-[[2-(4-iodophenoxy)acetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate
• InChI: InChI=1S/C24H20ClIN2O5/c1-2-31-22-13-16(7-12-21(22)33-24(30)19-5-3-4-6-20(19)25)14-27-28-23(29)15-32-18-10-8-17(26)9-11-18/h3-14H,2,15H2,1H3,(H,28,29)/b27-14+
• InChI Key: MTTJRQAQXXHOMK-MZJWZYIUSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)COC2=CC=C(C=C2)I)OC(=O)C3=CC=CC=C3Cl
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)COC2=CC=C(C=C2)I)OC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C24H20ClIN2O5
• Molecular Weight: 578.8 g/mol

Description

The compound belongs to a class of organic molecules that are often studied for their unique chemical structures and properties. Compounds with complex structures such as this one are synthesized through multi-step chemical processes and analyzed for their potential applications in various fields, excluding drug use and dosage information as per the request.

Synthesis Analysis

Synthetic routes for complex organic molecules typically involve a series of chemical reactions designed to introduce specific functional groups into the molecule. For example, the synthesis of carbon-14 labeled compounds involves multiple steps, starting from simpler molecules and gradually building up to the desired complex structure with a high degree of precision and specificity (Dischino, Banville, & Rémillard, 2003).

Molecular Structure Analysis

The analysis of molecular structure is crucial for understanding the physical and chemical properties of a compound. Techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling are commonly used. For instance, studies on Schiff bases reveal details about bond lengths, angles, and overall geometry of molecules, providing insights into their structural characteristics (Yaeghoobi, Rahman, & Ng, 2009).

Chemical Reactions and Properties

Chemical reactions involving complex organic compounds can lead to the formation of new products with unique properties. For example, the reaction of N-acetylcysteine with certain compounds results in the formation of various products, demonstrating the chemical reactivity and potential applications of these molecules (Lindqvist, Kenne, & Lindeke, 1991).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. Without more information, it’s hard to predict the exact mechanism of action for this compound.

Future Directions

Future research on this compound could involve studying its reactivity, stability, and potential uses in various chemical reactions. It could also involve exploring its potential applications in fields like medicinal chemistry or materials science.